2-(2-(3,4-dimethoxyphenyl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C26H23F3N2O4S/c1-34-20-12-11-16(13-21(20)35-2)23-14-25(33)31(19-9-5-6-10-22(19)36-23)15-24(32)30-18-8-4-3-7-17(18)26(27,28)29/h3-13,23H,14-15H2,1-2H3,(H,30,32)
• InChI Key: MLYPBBXNZBJNFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC(=O)N(C3=CC=CC=C3S2)CC(=O)NC4=CC=CC=C4C(F)(F)F)OC
• Molecular Formula: C26H23F3N2O4S
• Molecular Weight: 516.5 g/mol

Description

2-(2-(3,4-dimethoxyphenyl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C26H23F3N2O4S and its molecular weight is 516.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis Techniques : The creation of benzothiazepine derivatives, like the one , often involves complex chemical synthesis techniques. For instance, Nguyen et al. (2018) detailed the synthesis of a new benzothiazepine derivative through a reaction involving o-aminothiophenol and specific acetamide precursors, underscoring the methodologies applicable for generating compounds with similar structural features Nguyen et al., 2018.

• Antitumor Activity : Yurttaş et al. (2015) synthesized benzothiazole derivatives bearing different heterocyclic rings, demonstrating their potential antitumor activity against human tumor cell lines. This suggests that compounds structurally related to 2-(2-(3,4-dimethoxyphenyl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide could possess significant antitumor properties Yurttaş et al., 2015.

• Antimicrobial Activity : Research on substituted dibenzo[b,f][1,4]thiazepines, such as those by Tailor et al. (2014), reveals that these compounds show significant antimicrobial activity against both gram-positive and gram-negative bacteria, indicating the potential of benzothiazepine derivatives in developing new antimicrobial agents Tailor et al., 2014.

• Protective Group Utilization : The 3,4-dimethoxybenzyl moiety has been explored as a novel N-protecting group for certain derivatives, highlighting the chemical versatility and potential utility in synthetic chemistry for modifications of benzothiazepine compounds Grunder-Klotz & Ehrhardt, 1991.